Cas no 123434-45-7 (1,7-Naphthyridin-5-amine(9CI))

• Product Name: 1,7-Naphthyridin-5-amine(9CI)
• CAS No: 123434-45-7
• MF: C₈H₇N₃
• MW: 145.161280870438
• CID: 104134
• PubChem ID: 12441421
• Update Time: 2025-10-29

1,7-Naphthyridin-5-amine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,7-Naphthyridin-5-amine(9CI)
• 1,7-Naphthyridin-5-amine
• DTXSID90498391
• AKOS006363003
• SCHEMBL1062528
• 123434-45-7

• Inchi： 1S/C8H7N3/c9-7-4-10-5-8-6(7)2-1-3-11-8/h1-5H,9H2
• InChI Key： FVLLRUVQRRMQTI-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C(=CN=CC=12)N

Computed Properties

• Exact Mass: 145.06411
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,7-Naphthyridin-5-amine(9CI)

Introduction to 1,7-Naphthyridin-5-amine(9CI) and Its Significance in Modern Chemical Research

The compound with the CAS number 123434-45-7, identified as 1,7-Naphthyridin-5-amine(9CI), represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. Naphthyridine derivatives have long been recognized for their diverse pharmacological properties, and this particular amine variant has garnered significant attention due to its unique structural features and potential therapeutic applications.

1,7-Naphthyridin-5-amine(9CI) belongs to the naphthyridine class of heterocyclic compounds, which are characterized by a fused bicyclic system containing nitrogen atoms. This structural motif imparts remarkable stability and reactivity, making naphthyridines valuable scaffolds for drug design. The presence of an amine group at the 5-position enhances the compound's ability to interact with biological targets, particularly enzymes and receptors involved in critical metabolic pathways.

Recent advancements in chemical biology have highlighted the importance of 1,7-Naphthyridin-5-amine(9CI) in the development of novel therapeutic agents. Studies have demonstrated its potential in modulating key signaling pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound's ability to selectively bind to specific biological targets without significant off-target effects makes it an attractive candidate for further investigation.

In the context of drug discovery, 1,7-Naphthyridin-5-amine(9CI) has been explored as a lead compound for designing molecules with enhanced efficacy and reduced toxicity. Its structural versatility allows for modifications that can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These attributes are crucial for translating preclinical findings into successful clinical outcomes.

The synthesis of 1,7-Naphthyridin-5-amine(9CI) involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. Advanced methodologies, including transition-metal-catalyzed reactions and palladium-mediated cross-coupling techniques, have been employed to construct the naphthyridine core with high precision. These synthetic strategies not only highlight the compound's accessibility but also pave the way for scalable production processes essential for industrial applications.

One of the most compelling aspects of 1,7-Naphthyridin-5-amine(9CI) is its role in addressing unmet medical needs. Research has indicated that this compound exhibits promising activity against various diseases by interfering with aberrant biological processes. For instance, studies suggest that it may inhibit enzymes involved in tumor proliferation or modulate inflammatory responses in autoimmune conditions. Such findings underscore the compound's therapeutic potential and justify its inclusion in ongoing clinical trials.

The pharmacological profile of 1,7-Naphthyridin-5-amine(9CI) is further enhanced by its ability to cross biological barriers efficiently. This property is particularly important for central nervous system (CNS) drug development, where compounds must traverse the blood-brain barrier to exert their effects. Preliminary data suggest that modifications to the naphthyridine core can improve CNS penetration without compromising safety profiles.

Regulatory considerations play a pivotal role in advancing compounds like 1,7-Naphthyridin-5-amine(9CI) into clinical practice. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent quality standards required for human testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential for navigating regulatory hurdles and bringing innovative therapies to market efficiently.

The future prospects of 1,7-Naphthyridin-5-amine(9CI) are bright, with ongoing research aimed at expanding its therapeutic applications. Innovations in computational chemistry and artificial intelligence are accelerating the discovery of novel derivatives with improved properties. These technologies enable virtual screening of vast chemical libraries, identifying candidates that may outperform existing treatments.

In conclusion,1,7-Naphthyridin-5-amine(9CI) represents a cornerstone in modern medicinal chemistry. Its unique structural features and versatile biological activities position it as a key player in addressing complex diseases. As research continues to unravel its potential,this compound is poised to make significant contributions to human health and well-being.